N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C16H21ClF3N3O/c1-2-5-22-6-8-23(9-7-22)11-15(24)21-14-10-12(16(18,19)20)3-4-13(14)17/h3-4,10H,2,5-9,11H2,1H3,(H,21,24)
• InChI Key: NWMZLNFMLUTQSO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C16H21ClF3N3O
• Molecular Weight: 363.80 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide, commonly known as CTAP, is a synthetic compound that is widely used in scientific research. It is a potent and selective antagonist of the kappa opioid receptor (KOR), which is a G protein-coupled receptor that plays a crucial role in the modulation of pain, stress, and addiction. CTAP has been extensively studied for its pharmacological properties and potential therapeutic applications.

Mechanism of Action

CTAP acts as a competitive antagonist of the N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide, which means it binds to the receptor and blocks the activation of downstream signaling pathways. The this compound is widely distributed in the central and peripheral nervous systems and plays a complex role in the regulation of pain and stress responses. CTAP has been shown to selectively bind to the this compound and inhibit its activation by endogenous ligands, such as dynorphin, as well as exogenous agonists, such as U50,488.
Biochemical and physiological effects:
CTAP has been shown to produce a range of biochemical and physiological effects in preclinical studies. It has been demonstrated to reduce pain sensitivity in various animal models of acute and chronic pain, including thermal, mechanical, and inflammatory pain. CTAP has also been shown to attenuate stress-induced behaviors, such as anxiety and depression-like behaviors, and to modulate drug-seeking behavior in animal models of addiction. Additionally, CTAP has been shown to have anti-inflammatory and neuroprotective effects in certain pathological conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CTAP in lab experiments is its high selectivity and potency for the N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide. This allows researchers to specifically target the this compound and avoid off-target effects. CTAP is also relatively stable and easy to handle in vitro and in vivo. However, one of the limitations of using CTAP is its relatively short half-life and rapid clearance in vivo, which may require frequent dosing or continuous infusion in certain experiments. Additionally, CTAP may have different effects in different species or under different experimental conditions, which should be carefully considered when interpreting the results.

Future Directions

There are several future directions for research on CTAP and the N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide. One area of interest is the development of novel this compound ligands with improved pharmacological properties and therapeutic potential. Another area of interest is the elucidation of the complex signaling pathways downstream of the this compound and how they contribute to the physiological and pathological effects of this compound activation. Additionally, there is growing interest in the role of the this compound in immune function and inflammation, as well as its potential as a target for cancer therapy. Further research on CTAP and the this compound is expected to yield valuable insights into the mechanisms of pain, stress, and addiction, and to lead to the development of new treatments for these conditions.

Synthesis Methods

CTAP is synthesized through a multi-step process involving the reaction of 2-chloro-5-(trifluoromethyl)aniline with 4-propylpiperazine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with chloroacetyl chloride to yield the final product, CTAP. The synthesis method has been optimized and improved over the years to achieve higher yields and purity.

Scientific Research Applications

CTAP is primarily used in scientific research to study the function and pharmacology of the N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-propyl-1-piperazinyl)acetamide. It is a valuable tool for investigating the role of this compound in various physiological and pathological processes, such as pain, stress, anxiety, depression, and drug addiction. CTAP is also used to evaluate the efficacy and selectivity of new this compound ligands and to develop novel therapeutic agents targeting the this compound.